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How to Proceed with Your Research

To conduct the phylogenetic analysis you require, I suggest utilizing the following specialized databases and

strategies:

Consult Specialized AMP Databases: These resources are the most efficient starting point for
gathering sequence data.

The Antimicrobial Peptide Database (APD) [1] and the Collection of Anti-Microbial
Peptides (CAMPR) [2] are comprehensive, curated databases. You can search them directly

for "Ranatuerin-4" and other related peptides to obtain amino acid sequences, sources, and
links to primary literature.

Broaden Your Search: Given that Ranatuerin-4 was not prominent in the current results, it may be a
less-studied variant. Your search should include the broader Ranatuerin-2 family, which is well-

documented [3] [4] [5]. A phylogenetic study of this larger family would provide strong contextual
value.

Extract Sequences and Perform Analysis: Once you have gathered the sequences from the
databases, you can use phylogenetic software (like MEGA, PhyML, etc.) to:

Perform a multiple sequence alignment.
Select a substitution model.
Construct a phylogenetic tree (e.g., using Maximum Likelihood or Bayesian methods).
Visualize and interpret the evolutionary relationships.

Experimental Context for Ranatuerin AMPs
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While phylogenetic data for Ranatuerin-4 is unavailable, recent research on other Ranatuerin peptides can

inform your understanding of their structure and function. The table below summarizes key experimental

findings for a closely related peptide, Ranatuerin-2Pb, and a truncated analogue [3].

Peptide Name
Key Antimicrobial
Activity (MIC)

Hemolytic
Activity (HC₅₀)

Key Experimental Findings

Ranatuerin-2Pb
(Full-length)

Strong activity against

S. aureus, E. coli, C.
albicans, and MRSA [6].

16.11 µM [6] Exhibited antibiofilm activity

against S. aureus and E. coli;
showed cytotoxicity against

several human cancer cell lines [3]
[6].

Analogue RPb
(Truncated, C-

terminal 18 aa,
amidated)

Retained broad-
spectrum activity [3].

>256 µM
(Highly reduced

hemolysis) [3]

Rapid, membrane-permeabilizing
killing; protected infected Galleria
mellonella larvae in vivo; high cell
selectivity [3].

The detailed methodology from this study provides a template for the bioevaluation of frog skin AMPs:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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